![molecular formula C7H2Cl2F4S B1409897 1,5-Dichloro-2-fluoro-4-(trifluoromethylthio)benzene CAS No. 1803855-00-6](/img/structure/B1409897.png)
1,5-Dichloro-2-fluoro-4-(trifluoromethylthio)benzene
Overview
Description
1,5-Dichloro-2-fluoro-4-(trifluoromethylthio)benzene, also known as 1,5-DCFTB, is a versatile and useful synthetic compound. It is a halogenated aromatic compound that is widely used in various scientific research applications due to its unique properties. It is a colorless, odorless, and non-toxic compound that can be easily synthesized and manipulated in the laboratory. This compound has a wide range of applications in the field of organic chemistry and biochemistry. In
Scientific Research Applications
1,5-Dichloro-2-fluoro-4-(trifluoromethylthio)benzene is used in various scientific research applications due to its unique properties. It is used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a solvent in chromatography. It is also used as a reactant in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Additionally, this compound is used in the synthesis of fluorinated polymers, which have a wide range of applications in the field of electronics, optics, and medicine.
Mechanism of Action
1,5-Dichloro-2-fluoro-4-(trifluoromethylthio)benzene is an organofluorine compound that is used as a reagent in organic synthesis and as a catalyst in polymerization reactions. It is a versatile compound that can be used to synthesize a wide range of compounds. The mechanism of action of this compound is based on the ability of the compound to act as a nucleophile, which allows it to react with electrophiles and form covalent bonds. The reaction of this compound with electrophiles is catalyzed by a base, such as sodium hydroxide or potassium hydroxide, and a strong acid, such as hydrochloric acid or sulfuric acid.
Biochemical and Physiological Effects
This compound is a non-toxic compound that is not known to have any adverse biochemical or physiological effects. It is a colorless, odorless compound that is not known to have any adverse effects on the environment. Additionally, this compound is not known to cause any skin or eye irritation and is not known to be a skin or eye sensitizer.
Advantages and Limitations for Lab Experiments
1,5-Dichloro-2-fluoro-4-(trifluoromethylthio)benzene has several advantages for laboratory experiments. It is a non-toxic compound that can be easily synthesized and manipulated in the laboratory. Additionally, it is a versatile compound that can be used to synthesize a wide range of compounds. However, this compound is a reactive compound and should be handled with caution. It is also a flammable compound and should be stored in a cool, dry place away from sources of heat and ignition.
Future Directions
1,5-Dichloro-2-fluoro-4-(trifluoromethylthio)benzene is a versatile and useful compound that has a wide range of applications in the field of organic chemistry and biochemistry. There is potential for the use of this compound in the synthesis of novel compounds, such as pharmaceuticals, agrochemicals, and other organic compounds. Additionally, this compound can be used as a catalyst in polymerization reactions, which could lead to the development of new materials with improved properties. Furthermore, this compound can be used in the synthesis of fluorinated polymers, which could lead to the development of new materials with improved optical, electrical, and mechanical properties. Finally, this compound could be used in the synthesis of biocompatible materials, which could lead to the development of new materials for use in medical devices and implants.
properties
IUPAC Name |
1,5-dichloro-2-fluoro-4-(trifluoromethylsulfanyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2Cl2F4S/c8-3-1-4(9)6(2-5(3)10)14-7(11,12)13/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSWYFZZBDFNJSO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1SC(F)(F)F)Cl)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2Cl2F4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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